N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide

• IUPAC Name: N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide
• InChI: InChI=1S/C21H14ClN3O4/c1-12-14(21-24-17-11-13(22)9-10-19(17)29-21)6-4-7-16(12)23-20(26)15-5-2-3-8-18(15)25(27)28/h2-11H,1H3,(H,23,26)
• InChI Key: CDDGKLJXYALAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CC=C2[N+](=O)[O-])C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C21H14ClN3O4
• Molecular Weight: 407.8 g/mol

Description

N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide, also known as NB-002, is a novel compound with potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and survival. Specifically, N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the acetylation status of histones. Inhibition of HDACs can lead to altered gene expression and cell death.
Biochemical and Physiological Effects:
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has been shown to have various biochemical and physiological effects. In addition to inhibiting the activity of HDACs, N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has been shown to induce oxidative stress and DNA damage in cancer cells. It has also been shown to modulate the immune response by inhibiting the production of certain cytokines. N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has low toxicity in normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide is its potential as a cancer therapy with low toxicity in normal cells. It has also been shown to have potential applications in the treatment of infectious diseases. However, one limitation of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings. In addition, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

Further research is needed to fully understand the potential applications of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide in scientific research. One future direction is to investigate its potential as a cancer therapy in animal models and clinical trials. In addition, further research is needed to optimize its synthesis method and improve its solubility in water. N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide also has potential applications in the treatment of infectious diseases, and further research is needed to explore this potential. Finally, more research is needed to fully understand the mechanism of action of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide and its potential side effects.

Synthesis Methods

N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has been synthesized using various methods, including the reaction of 5-chloro-2-aminobenzoxazole with 2-methyl-3-nitrobenzoyl chloride in the presence of a base, or the reaction of 5-chloro-2-aminobenzoxazole with 2-methyl-3-nitrobenzoic acid in the presence of a coupling agent. These methods have been optimized to obtain high yields of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide with good purity.

Scientific Research Applications

N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-nitrobenzamide has potential applications in the treatment of infectious diseases, such as tuberculosis, as it has been shown to inhibit the growth of Mycobacterium tuberculosis.